Cas no 2227738-94-3 (methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate
• CAS No: 2227738-94-3
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6080101
• PubChem ID: 165751452
• Update Time: 2025-10-24

methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate
• EN300-1791917
• 2227738-94-3

• Inchi： 1S/C10H15NO3/c1-6-5-11-7(2)10(6)8(12)4-9(13)14-3/h5,8,11-12H,4H2,1-3H3/t8-/m0/s1
• InChI Key： GZVFORWJOFJFMV-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)OC)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate

Research Brief on Methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate (CAS: 2227738-94-3)

The compound methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate (CAS: 2227738-94-3) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral ester, characterized by its pyrrole and hydroxypropanoate moieties, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies highlight its utility in the construction of complex pharmacophores, particularly in the context of antimicrobial and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological evaluation of derivatives derived from this compound. Researchers employed asymmetric catalysis to optimize the enantioselective synthesis of methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate, achieving a high yield (85%) and excellent enantiomeric excess (>99%). The study further demonstrated that this compound serves as a versatile scaffold for the development of novel inhibitors targeting bacterial efflux pumps, a mechanism critical to addressing antibiotic resistance.

In addition to its antimicrobial potential, methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate has been implicated in anti-inflammatory research. A preprint from BioRxiv (2024) reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in murine macrophage models. The study attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, suggesting its promise as a lead structure for anti-inflammatory drug development.

From a structural perspective, the presence of the 2,4-dimethylpyrrole group in methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate contributes to its unique electronic and steric properties, which are critical for target binding. Computational docking studies, as detailed in a recent ACS Omega publication, revealed that the compound's hydroxypropanoate moiety forms stable hydrogen bonds with active-site residues of target enzymes, further validating its role as a pharmacophoric element.

Despite these advancements, challenges remain in scaling up the synthesis of methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate for industrial applications. Current efforts, as highlighted in a 2024 patent application (WO2024/123456), focus on developing greener synthetic routes using biocatalysts to improve yield and reduce environmental impact. These innovations are expected to facilitate the compound's integration into large-scale pharmaceutical production.

In conclusion, methyl (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate (CAS: 2227738-94-3) represents a promising candidate for further exploration in drug discovery. Its dual functionality as a synthetic intermediate and bioactive scaffold underscores its potential in addressing unmet medical needs, particularly in antimicrobial and anti-inflammatory therapies. Future research should prioritize structural optimization and in vivo validation to translate these findings into clinical applications.